3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13BrN4O2S
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 3-(4-bromophenyl)-6-[(2-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13BrN4O2S/c1-23-13-4-2-3-5-14(13)24-10-15-21-22-16(19-20-17(22)25-15)11-6-8-12(18)9-7-11/h2-9H,10H2,1H3
• InChI Key: GEJJPNIPTMTLRJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Br

Description

3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BPTT, is a novel heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPTT has been found to exhibit potent biological activities, including anticancer, antifungal, and antibacterial properties, making it a promising candidate for drug development.

Mechanism Of Action

The mechanism of action of 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its biological activity by inhibiting various enzymes and signaling pathways involved in cancer cell growth and proliferation. 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to disrupt the fungal cell membrane, leading to cell death.
Biochemical and Physiological Effects:
3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth and proliferation of fungal and bacterial cells. Additionally, 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit low toxicity towards normal cells, making it a promising candidate for drug development.

Advantages And Limitations For Lab Experiments

One of the major advantages of 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad-spectrum activity against cancer, fungi, and bacteria. 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to exhibit low toxicity towards normal cells, making it a safe and effective candidate for drug development. However, the limitations of 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include its low solubility in water and its relatively high cost of synthesis.

Future Directions

There are several future directions for the research and development of 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to explore the use of 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a combination therapy with other anticancer drugs to enhance its efficacy. Another direction is to investigate the use of 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a topical antifungal agent for the treatment of fungal infections. Additionally, further studies are needed to elucidate the mechanism of action of 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and to optimize its pharmacokinetic properties for clinical use.
In conclusion, 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel heterocyclic compound that has shown promising biological activities, including anticancer, antifungal, and antibacterial properties. Its potential therapeutic applications make it a promising candidate for drug development. Further studies are needed to optimize its pharmacokinetic properties and to elucidate its mechanism of action.

Synthesis Methods

The synthesis of 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multistep process that starts with the condensation of 4-bromoaniline with 2-methoxyphenol to form 4-bromo-2-methoxyphenol. The resulting compound is then reacted with thionyl chloride to produce 4-bromo-2-methoxyphenyl chloromethyl ether. This intermediate is then treated with 1,2,4-triazole-3-thiol to form the final product, 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. Various studies have reported its anticancer activity against different cancer cell lines, including breast cancer, lung cancer, and colon cancer. 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to exhibit antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. Additionally, 3-(4-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria.